Cas no 1186299-03-5 (tert-Butyl 3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl 3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate is a versatile heterocyclic compound featuring a pyrrolidine core substituted with a tetrazole moiety and protected by a tert-butoxycarbonyl (Boc) group. The tetrazole ring enhances its utility as a bioisostere for carboxylic acids, making it valuable in medicinal chemistry for improving metabolic stability and binding affinity. The Boc group offers convenient deprotection under mild acidic conditions, facilitating further synthetic modifications. This compound is particularly useful in the design of peptidomimetics and small-molecule pharmaceuticals, where its structural features contribute to enhanced pharmacokinetic properties. Its stability and reactivity profile make it a preferred intermediate in drug discovery and organic synthesis.

tert-Butyl 3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate structure

1186299-03-5 structure

Product Name:tert-Butyl 3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate

CAS No:1186299-03-5

MF:C₁₀H₁₇N₅O₂

MW:239.274281263351

CID:1036948

PubChem ID:53429460

Update Time:2025-06-07

tert-Butyl 3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate
- 1159733-08-0
- 1186299-03-5
- (R)-5-(1-Boc-3-pyrrolidinyl)-2H-tetrazole
- DA-14929
- SY357290
- SCHEMBL2281335
- DTXSID80700157
- tert-Butyl3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate
- Inchi： 1S/C10H17N5O2/c1-10(2,3)17-9(16)15-5-4-7(6-15)8-11-13-14-12-8/h7H,4-6H2,1-3H3,(H,11,12,13,14)
- InChI Key： HOUNZWHGKAKLDH-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C2N=NNN=2)C1)=O

Computed Properties

Exact Mass: 239.13822480g/mol
Monoisotopic Mass: 239.13822480g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 84Å²

tert-Butyl 3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A109008558-1g	tert-Butyl 3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate	1186299-03-5	95%	1g	$400.00	2023-09-04
Chemenu	CM130841-1g	tert-butyl 3-(2H-tetrazol-5-yl)pyrrolidine-1-carboxylate	1186299-03-5	95%	1g	$323	2023-11-23